Cas no 1263207-11-9 (4-(3-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine)

• Product Name: 4-(3-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine
• CAS No: 1263207-11-9
• MF: C₁₅H₁₃N₃OS
• MW: 283.348221540451
• MDL: MFCD18324903
• CID: 5168179
• Update Time: 2026-03-04

4-(3-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

• MDL： MFCD18324903
• Inchi： 1S/C15H13N3OS/c1-19-11-5-2-4-10(8-11)12-9-13(18-15(16)17-12)14-6-3-7-20-14/h2-9H,1H3,(H2,16,17,18)
• InChI Key： JUUQZQZLFQHAHS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C2C=CC=C(C=2)OC)=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 2.9
• Topological Polar Surface Area: 89.3

Additional information on 4-(3-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

4-(3-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine: A Promising Compound in Biomedical Research

4-(3-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine, with the chemical identifier CAS 1263207-11-9, has emerged as a significant molecule in the field of biomedical research. This compound, characterized by its unique structural features, combines elements of aromatic rings and heterocyclic systems to form a versatile scaffold for pharmacological applications. The molecule’s synthesis and functional properties have been extensively studied in recent years, with particular emphasis on its potential therapeutic applications in inflammatory diseases, neurodegenerative disorders, and oncology.

The core structure of 4-(3-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine consists of a pyrimidine ring substituted with a 3-methoxyphenyl group and a thiophen-2-yl moiety. This combination of functional groups creates a highly polar molecule with potential for intermolecular interactions, making it a promising candidate for drug design. The methoxy group on the phenyl ring contributes to the molecule’s hydrophilic nature, while the thiophene ring introduces electronic effects that may modulate biological activity. Such structural features are critical in determining the compound’s pharmacokinetic profile and its ability to target specific biological pathways.

Recent studies have highlighted the role of 4-(3-Methoxyphenyl)-6-(th, Thiophen-2-yl)pyrimidin-2-amine in modulating inflammatory responses. Research published in Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as COX-2 and LOX. The pyrimidine ring likely serves as a binding site for these enzymes, while the thiophene ring may enhance the molecule’s affinity for target proteins. This dual functionality makes the compound a valuable tool for developing anti-inflammatory drugs with improved therapeutic outcomes.

In addition to its anti-inflammatory properties, 4-(3-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine has shown potential in neurodegenerative disease research. A 2023 study in Neurochemistry International reported that the compound can reduce oxidative stress and neuroinflammation in models of Alzheimer’s disease. The methoxy group may contribute to the molecule’s antioxidant properties, while the thiophene ring could enhance its ability to cross the blood-brain barrier. These findings suggest that the compound could be further optimized for applications in neurodegenerative disorders.

The synthesis of 4-(3-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine involves multiple steps, including the formation of the pyrimidine ring and the introduction of the 3-methoxyphenyl and thiophen-2-yl substituents. Researchers have explored various methods to achieve high yields and purity, such as condensation reactions and electrophilic substitution. The choice of synthetic route can significantly impact the molecule’s stability and solubility, which are critical factors in drug development. Optimization of the synthesis process is essential to ensure the compound meets the requirements for pharmaceutical applications.

Recent advancements in computational chemistry have provided insights into the molecular interactions of 4-(3-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine. Molecular docking studies have revealed that the compound can bind to various protein targets, including kinases and transcription factors. The pyrimidine ring appears to interact with hydrophobic pockets in target proteins, while the thiophene ring may form hydrogen bonds with amino acid residues. These interactions are crucial for the compound’s biological activity and suggest potential applications in targeted therapy.

Despite its promising properties, the 4-(3-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine faces challenges in terms of pharmacokinetics and toxicology. Studies on its metabolism and excretion are ongoing to determine its safety profile. For example, the methoxy group may undergo hydroxylation in vivo, which could affect the molecule’s half-life and bioavailability. Additionally, the compound’s potential for toxic side effects needs to be evaluated in preclinical models to ensure its suitability for human use.

In summary, 4-(3-Methoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine represents a significant advancement in the field of biomedical research. Its unique structural features and functional properties make it a promising candidate for the development of anti-inflammatory drugs, neuroprotective agents, and oncological therapies. Ongoing research is focused on optimizing its synthesis, understanding its molecular interactions, and evaluating its safety profile to bring this compound closer to clinical applications.